Cas no 1010068-85-5 ((6-Phenyldibenzo[b,d]furan-4-yl)boronic acid)

• Product Name: (6-Phenyldibenzo[b,d]furan-4-yl)boronic acid
• CAS No: 1010068-85-5
• MF: C₁₈H₁₃BO₃
• MW: 288.105025053024
• MDL: MFCD29077673
• CID: 3162866
• Update Time: 2025-07-18

(6-Phenyldibenzo[b,d]furan-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic Acid, B-(6-Phenyl-4-Dibenzofuranyl)-
• B-(6-phenyl-4-dibenzofuranyl)-Boronic acid
• (6-phenyldibenzo[b,d]furan-4-yl)boronic acid
• (6-phenyldibenzofuran-4-yl)boronic acid
• UYZXLKMREZFZPU-UHFFFAOYSA-N
• (6-Phenyldibenzo[b,d]furan-4-yl)boronic acid

• MDL： MFCD29077673
• Inchi： 1S/C18H13BO3/c20-19(21)16-11-5-10-15-14-9-4-8-13(17(14)22-18(15)16)12-6-2-1-3-7-12/h1-11,20-21H
• InChI Key： UYZXLKMREZFZPU-UHFFFAOYSA-N
• SMILES： O1C2C(B(O)O)=CC=CC=2C2C=CC=C(C3C=CC=CC=3)C1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 383
• Topological Polar Surface Area: 53.6

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (6-Phenyldibenzo[b,d]furan-4-yl)boronic acid

Comprehensive Overview of (6-Phenyldibenzo[b,d]furan-4-yl)boronic acid (CAS No. 1010068-85-5): Properties, Applications, and Industry Insights

(6-Phenyldibenzo[b,d]furan-4-yl)boronic acid (CAS No. 1010068-85-5) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique dibenzofuran core and phenyl substitution, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern organic synthesis. Its molecular structure combines aromatic stability with reactive boronic acid functionality, making it invaluable for constructing complex architectures.

In recent years, the demand for high-purity boronic acids like 1010068-85-5 has surged, driven by advancements in drug discovery and OLED materials. Researchers frequently search for "boronic acid applications in medicinal chemistry" or "dibenzofuran derivatives for optoelectronics," reflecting its dual relevance. The compound’s ability to facilitate C-C bond formation under mild conditions aligns with the industry’s shift toward green chemistry and sustainable synthesis.

The physicochemical properties of (6-Phenyldibenzo[b,d]furan-4-yl)boronic acid contribute to its utility. Its lipophilicity and planar aromatic system enhance compatibility with bioconjugation strategies, while its boronate ester formation capability enables sensor development. Notably, its fluorescence properties are explored in "small-molecule probes for imaging," a trending topic in biomedical research.

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Emerging applications in photoredox catalysis and metal-organic frameworks (MOFs) position 1010068-85-5 as a future-facing material. Discussions on "recyclable catalysts" and "energy-efficient reactions" often cite its derivatives. As industries prioritize cost-effective scaling, synthetic protocols optimizing yield and atom economy for this compound remain highly cited.

In summary, (6-Phenyldibenzo[b,d]furan-4-yl)boronic acid exemplifies innovation at the intersection of organic chemistry and applied sciences. Its adaptability to high-throughput screening and material engineering ensures enduring relevance, while its structure-activity relationships continue to inspire academic and industrial breakthroughs.